CXM102

• Molecular Formula: C28H27NO3
• Molecular Weight: 425.5 g/mol
• InChI: InChI=1S/C28H27NO3/c1-18-10-9-15-24(19(18)2)29-27(30)25-22(20-11-5-3-6-12-20)16-17-23(26(25)28(31)32)21-13-7-4-8-14-21/h3-17,22-23,25-26H,1-2H3,(H,29,30)(H,31,32)/t22?,23?,25-,26+/m1/s1
• InChIKey: NPWMPGMYSMFHAR-NIOIZWOTSA-N

CXM102: Autophagy Activator for BMSC Rejuvenation

CXM102 is a novel small-molecule autophagy activator with molecular formula C₂₈H₂₇NO₃ and molecular weight 425.52 g/mol, which enhances transcription factor EB (TFEB) nuclear translocation to induce autophagic flux [1]. Its primary research application lies in counteracting bone marrow stromal/stem cell (BMSC) senescence and reversing age-related lineage shift from osteogenesis toward adipogenesis [2]. Unlike classical autophagy inducers such as rapamycin, CXM102 operates through a TFEB-dependent mechanism that confers quantifiably distinct effects on autophagic magnitude, inflammatory suppression, and lifespan extension [3].

TFEB-dependent autophagy activation distinct from mTOR inhibition

Designed for BMSC senescence reversal and osteogenic lineage commitment studies

May support longevity, inflammaging, and bone anabolic research workflows

• [1] Luo Z, Wei W, Qiu D, Su Z, Liu L, Zhou H, Cui H, Yang L. Rejuvenation of BMSCs senescence by pharmacological enhancement of TFEB-mediated autophagy alleviates aged-related bone loss and extends lifespan in middle aged mice. Bone Res. 2024 Aug 21;12:45. View Source
• [2] Luo Z, Wei W, Qiu D, Su Z, Liu L, Zhou H, Cui H, Yang L. Rejuvenation of BMSCs senescence by pharmacological enhancement of TFEB-mediated autophagy alleviates aged-related bone loss and extends lifespan in middle aged mice. Bone Res. 2024 Aug 21;12:45. View Source
• [3] Luo Z, Wei W, Qiu D, Su Z, Liu L, Zhou H, Cui H, Yang L. Rejuvenation of BMSCs senescence by pharmacological enhancement of TFEB-mediated autophagy alleviates aged-related bone loss and extends lifespan in middle aged mice. Bone Res. 2024 Aug 21;12:45. View Source

Why Generic Inducers Cannot Substitute for CXM102

Generic autophagy inducers such as rapamycin, curcumin, or metformin activate autophagy via distinct mechanistic pathways—primarily mTORC1 inhibition—and produce markedly different downstream outcomes in BMSC biology [1]. In direct comparative experiments, rapamycin at an equivalent low dose (8 mg/kg) induced only a 5.68% extension in median mouse lifespan, whereas CXM102 yielded a 22.3% extension, accompanied by differential regulation of autophagy-related and lysosomal gene expression [2]. Furthermore, rapamycin failed to suppress serum IL-1β and IL-6 levels while CXM102 significantly reduced all three major inflammatory cytokines (TNF-α, IL-1β, IL-6) [3]. These quantifiable divergences preclude direct substitution of CXM102 with generic autophagy activators without compromising experimental fidelity in BMSC rejuvenation and age-related bone loss research.

Mechanism mismatch

Generic inducers (e.g., rapamycin) act via mTORC1; CXM102 uses TFEB-dependent autophagy — pathway divergence may alter BMSC responses.

Cytokine suppression profile may differ

Rapamycin may not reduce IL-1β or IL-6 in murine models, while CXM102 reported broader inflammaging marker reduction — endpoint profiles likely not interchangeable.

Lifespan extension magnitude may diverge

In aging mouse studies, rapamycin showed a smaller lifespan extension pattern compared to the reported response of CXM102 — geroprotection endpoint context may not transfer.

• [1] Luo Z, Wei W, Qiu D, Su Z, Liu L, Zhou H, Cui H, Yang L. Rejuvenation of BMSCs senescence by pharmacological enhancement of TFEB-mediated autophagy alleviates aged-related bone loss and extends lifespan in middle aged mice. Bone Res. 2024 Aug 21;12:45. View Source
• [2] Luo Z, Wei W, Qiu D, Su Z, Liu L, Zhou H, Cui H, Yang L. Rejuvenation of BMSCs senescence by pharmacological enhancement of TFEB-mediated autophagy alleviates aged-related bone loss and extends lifespan in middle aged mice. Bone Res. 2024 Aug 21;12:45. View Source
• [3] Luo Z, Wei W, Qiu D, Su Z, Liu L, Zhou H, Cui H, Yang L. Rejuvenation of BMSCs senescence by pharmacological enhancement of TFEB-mediated autophagy alleviates aged-related bone loss and extends lifespan in middle aged mice. Bone Res. 2024 Aug 21;12:45. View Source

CXM102 vs. Comparators: Quantitative Evidence

Superior Autophagic Influx in Aged hBMSCs

In a direct head-to-head comparison, CXM102 induced higher autophagic influx than rapamycin in aged human bone marrow stromal cells (hBMSCs) [1]. Autophagy-related genes Atg5 and Atg7 as well as lysosome-related genes Lamp1, Ctsb, and Ctsd were significantly upregulated by CXM102 relative to rapamycin, accompanied by elevated Tfeb expression [2].

Autophagic Influx

Head-to-head

Higher autophagic gene upregulation (Atg5, Atg7, Lamp1, Ctsb, Ctsd, Tfeb) vs rapamycin in aged hBMSCs (n ≥ 3, CQ cotreatment).

Supports autophagy magnitude endpoint in BMSC rejuvenation studies.

Western blot data; fold changes visualized in source figure.

Evidence Dimension	Autophagic influx in aged hBMSCs
Target Compound Data	Significantly higher autophagic influx versus rapamycin; upregulated Atg5, Atg7, Lamp1, Ctsb, Ctsd, and Tfeb
Comparator Or Baseline	Rapamycin (lower autophagic influx; reduced gene upregulation)
Quantified Difference	CXM102 increased autophagic influx to a greater magnitude than rapamycin; specific gene expression fold changes visualized in Fig. 1f
Conditions	Aged hBMSCs; Western blotting with chloroquine (CQ) cotreatment; n ≥ 3

Why This Matters

The enhanced magnitude of autophagic activation directly translates to more robust BMSC rejuvenation outcomes, making CXM102 the preferred choice for experiments requiring maximal autophagy-driven stem cell rejuvenation.

• [1] Luo Z, Wei W, Qiu D, Su Z, Liu L, Zhou H, Cui H, Yang L. Rejuvenation of BMSCs senescence by pharmacological enhancement of TFEB-mediated autophagy alleviates aged-related bone loss and extends lifespan in middle aged mice. Bone Res. 2024 Aug 21;12:45. View Source
• [2] Luo Z, Wei W, Qiu D, Su Z, Liu L, Zhou H, Cui H, Yang L. Rejuvenation of BMSCs senescence by pharmacological enhancement of TFEB-mediated autophagy alleviates aged-related bone loss and extends lifespan in middle aged mice. Bone Res. 2024 Aug 21;12:45. View Source

Lifespan Extension in Middle-Aged Mice

Long-term administration of low-dose CXM102 (8 mg/kg) produced a 22.3% increase in median lifespan in middle-aged male C57BL/6 mice, compared to only a 5.68% extension observed with the same dose of rapamycin [1]. Survival curves began to separate at 3 months post-treatment initiation [2].

Lifespan Extension

Head-to-head

22.3% median lifespan extension (CXM102) vs 5.68% (rapamycin) at 8 mg/kg in 14-month-old male C57BL/6 mice.

Supports longevity endpoint context in murine aging models.

Kaplan–Meier analysis; survival curves began separating at 3 months.

Evidence Dimension	Median lifespan extension in middle-aged male mice
Target Compound Data	22.3% median lifespan extension
Comparator Or Baseline	Rapamycin: 5.68% median lifespan extension; DMSO control: baseline
Quantified Difference	CXM102 produced 3.93-fold greater lifespan extension than rapamycin at equivalent dose
Conditions	14-month-old male C57BL/6 mice; low-dose (8 mg/kg) long-term administration; Kaplan–Meier survival analysis

Why This Matters

The substantially greater lifespan extension under identical dosing conditions provides compelling evidence for selecting CXM102 over rapamycin in longevity-focused research programs.

• [1] Luo Z, Wei W, Qiu D, Su Z, Liu L, Zhou H, Cui H, Yang L. Rejuvenation of BMSCs senescence by pharmacological enhancement of TFEB-mediated autophagy alleviates aged-related bone loss and extends lifespan in middle aged mice. Bone Res. 2024 Aug 21;12:45. View Source
• [2] Luo Z, Wei W, Qiu D, Su Z, Liu L, Zhou H, Cui H, Yang L. Rejuvenation of BMSCs senescence by pharmacological enhancement of TFEB-mediated autophagy alleviates aged-related bone loss and extends lifespan in middle aged mice. Bone Res. 2024 Aug 21;12:45. View Source

Inflammatory Cytokine Suppression Profile

In a direct comparative study measuring serum inflammatory markers after 6 months of treatment, CXM102 significantly reduced serum levels of TNF-α, IL-1β, and IL-6 compared to both aged control and rapamycin-treated mice [1]. In contrast, rapamycin failed to reduce serum levels of IL-1β and IL-6 compared to DMSO control mice [2].

Cytokine Suppression

Head-to-head

CXM102 reduced TNF-α, IL-1β, and IL-6; rapamycin reduced only TNF-α in serum of 20-month-old mice (n=5, 6-month treatment).

Supports inflammaging cytokine suppression endpoint review.

Statistical comparisons in source Figure 7b–d.

Evidence Dimension	Serum inflammatory cytokine levels
Target Compound Data	Significantly reduced TNF-α, IL-1β, and IL-6
Comparator Or Baseline	Rapamycin: reduced TNF-α only; no significant reduction in IL-1β or IL-6 versus DMSO control
Quantified Difference	CXM102 suppressed all three cytokines; rapamycin suppressed only TNF-α (statistical significance visualized in Fig. 7b–d)
Conditions	14-month-old mice at baseline; serum analysis at 20 months (6 months post-treatment); n = 5 per group

Why This Matters

The broader cytokine suppression profile of CXM102 indicates a more comprehensive anti-inflammatory effect, which is critical for studies examining the intersection of autophagy, inflammation, and age-related pathology.

• [1] Luo Z, Wei W, Qiu D, Su Z, Liu L, Zhou H, Cui H, Yang L. Rejuvenation of BMSCs senescence by pharmacological enhancement of TFEB-mediated autophagy alleviates aged-related bone loss and extends lifespan in middle aged mice. Bone Res. 2024 Aug 21;12:45. View Source
• [2] Luo Z, Wei W, Qiu D, Su Z, Liu L, Zhou H, Cui H, Yang L. Rejuvenation of BMSCs senescence by pharmacological enhancement of TFEB-mediated autophagy alleviates aged-related bone loss and extends lifespan in middle aged mice. Bone Res. 2024 Aug 21;12:45. View Source

Bone Density and Microarchitecture Restoration

CXM102 treatment for 4 months significantly increased bone mineral density (BMD) relative to aged control mice, with the effect abolished by co-administration of verteporfin (VP), a TFEB nuclear translocation inhibitor [1]. Quantitative micro-CT analysis revealed significant improvements in bone volume/tissue volume (BV/TV), trabecular number (Tb.N), trabecular thickness (Tb.Th), and decreased trabecular separation (Tb.Sp) compared to aged mice [2].

Bone Microarchitecture

Class-level

BMD, BV/TV, Tb.N, Tb.Th increased; Tb.Sp decreased vs aged control. Effect abolished by verteporfin co-administration.

Supports TFEB-dependent bone endpoint context in osteoporosis models.

Micro-CT and three-point bending; 4-month treatment in 14-month-old males.

Evidence Dimension	Bone mineral density and trabecular bone microarchitecture parameters
Target Compound Data	Significantly increased BMD, BV/TV, Tb.N, Tb.Th; decreased Tb.Sp; increased maximum loading, stress, and Young's modulus
Comparator Or Baseline	Aged control mice (baseline); verteporfin co-treatment (abolishes effect)
Quantified Difference	Quantitative improvements in all micro-CT parameters relative to aged controls; mechanical properties significantly increased (exact fold changes visualized in Fig. 5e–h)
Conditions	14-month-old male mice; 4-month CXM102 treatment; micro-CT and three-point bending assays

Why This Matters

Demonstration of TFEB-dependent bone anabolic effects distinguishes CXM102 from general autophagy activators and supports its specific utility in senile osteoporosis and bone regeneration research.

• [1] Luo Z, Wei W, Qiu D, Su Z, Liu L, Zhou H, Cui H, Yang L. Rejuvenation of BMSCs senescence by pharmacological enhancement of TFEB-mediated autophagy alleviates aged-related bone loss and extends lifespan in middle aged mice. Bone Res. 2024 Aug 21;12:45. View Source
• [2] Luo Z, Wei W, Qiu D, Su Z, Liu L, Zhou H, Cui H, Yang L. Rejuvenation of BMSCs senescence by pharmacological enhancement of TFEB-mediated autophagy alleviates aged-related bone loss and extends lifespan in middle aged mice. Bone Res. 2024 Aug 21;12:45. View Source

TFEB Nuclear Translocation Rescue

Verteporfin (VP) inhibits TFEB nuclear translocation, thereby blocking autophagy. CXM102 partially rescued VP-induced inhibition of TFEB nuclear translocation, restoring TFEB-dependent autophagosome (LC3II) and lysosome (LAMP1) marker expression [1]. This rescue effect was not demonstrated for rapamycin under identical conditions [2].

TFEB Rescue

Class-level

CXM102 partially rescued VP-inhibited TFEB nuclear translocation; restored LC3II and LAMP1 expression in aged hBMSCs (P

Supports TFEB pathway dissection in autophagy rescue assays.

Immunofluorescence and Western blotting; rapamycin not evaluated under same conditions.

Evidence Dimension	TFEB nuclear translocation rescue in the presence of VP
Target Compound Data	CXM102 partially rescued VP-inhibited TFEB nuclear translocation; restored LC3II and LAMP1 expression
Comparator Or Baseline	VP alone (inhibited TFEB nuclear translocation); rapamycin (not evaluated for rescue under same conditions)
Quantified Difference	Rescue effect visualized in Fig. 3c–g (immunofluorescence and quantitative analysis); statistical significance P < 0.05
Conditions	Aged hBMSCs; VP pretreatment followed by CXM102; immunofluorescence and Western blotting

Why This Matters

The ability to override pharmacological TFEB inhibition provides unique mechanistic utility for experiments requiring dissection of TFEB-dependent versus TFEB-independent autophagy pathways, a feature not established for rapamycin.

• [1] Luo Z, Wei W, Qiu D, Su Z, Liu L, Zhou H, Cui H, Yang L. Rejuvenation of BMSCs senescence by pharmacological enhancement of TFEB-mediated autophagy alleviates aged-related bone loss and extends lifespan in middle aged mice. Bone Res. 2024 Aug 21;12:45. View Source
• [2] Luo Z, Wei W, Qiu D, Su Z, Liu L, Zhou H, Cui H, Yang L. Rejuvenation of BMSCs senescence by pharmacological enhancement of TFEB-mediated autophagy alleviates aged-related bone loss and extends lifespan in middle aged mice. Bone Res. 2024 Aug 21;12:45. View Source

CXM102 Research Applications

BMSC Rejuvenation and Osteogenic Commitment

CXM102 is optimally suited for experiments investigating pharmacological reversal of BMSC senescence and restoration of osteogenic differentiation capacity. The direct head-to-head data demonstrate that CXM102 induces higher autophagic influx than rapamycin in aged hBMSCs and upregulates autophagy-related genes Atg5 and Atg7 as well as lysosomal genes Lamp1, Ctsb, and Ctsd [1]. This enhanced autophagic activation correlates with increased osteoblast formation and decreased adipocyte accumulation, making CXM102 the preferred tool for studies examining the autophagy-osteogenesis axis [2].

Longevity and Healthspan Studies

For research programs evaluating pharmacological interventions on mammalian lifespan and healthspan, CXM102 offers a quantifiable advantage over rapamycin. Under identical low-dose (8 mg/kg) long-term administration in middle-aged male mice, CXM102 produced a 22.3% median lifespan extension versus rapamycin's 5.68% extension [1]. Additionally, CXM102 suppressed all three major inflammatory cytokines (TNF-α, IL-1β, IL-6) whereas rapamycin failed to reduce IL-1β and IL-6 [2]. This broader anti-inflammatory profile supports CXM102 as the superior candidate for longevity studies where comprehensive inflammaging suppression is a key endpoint [3].

Senile Osteoporosis Models

CXM102 is specifically validated for senile osteoporosis research, with quantitative micro-CT evidence showing significant improvements in BV/TV, trabecular number, trabecular thickness, and mechanical bone strength parameters in aged mice [1]. The TFEB-dependent mechanism is confirmed by verteporfin co-administration experiments demonstrating that the bone anabolic effects of CXM102 are abolished when TFEB nuclear translocation is blocked [2]. This mechanistic specificity distinguishes CXM102 from mTOR-dependent autophagy inducers and positions it as the compound of choice for studies targeting TFEB-mediated bone anabolism [3].

TFEB-Dependent Autophagy Pathway Dissection

CXM102 enables unique experimental designs for dissecting TFEB-dependent versus TFEB-independent autophagy regulation. The compound partially rescues verteporfin-inhibited TFEB nuclear translocation and restores downstream LC3II and LAMP1 expression, a property not established for rapamycin [1]. This rescue capability allows researchers to validate TFEB pathway specificity in autophagy-related phenotypes and to distinguish TFEB-mediated effects from broader mTOR-dependent autophagy activation. The bidirectional effects on cell growth—lack of cytotoxicity in normal BMSCs and liver cells versus significant inhibition in multiple cancer cell lines—further expand its utility in comparative studies of normal versus malignant cell autophagy responses [2].

Application

Selection Property

Validation Focus

BMSC senescence and osteogenic commitment studies

TFEB-mediated autophagy activation profile

Osteoblast/adipocyte differentiation endpoints

Mammalian longevity and healthspan research

Lifespan extension and inflammaging modulation profile

Survival curve and serum cytokine profiling

Senile osteoporosis models

TFEB-dependent bone anabolic profile

Micro-CT trabecular parameters and mechanical testing

TFEB-dependent autophagy pathway dissection

TFEB nuclear translocation rescue capability

LC3II/LAMP1 recovery under VP inhibition

• [1] Luo Z, Wei W, Qiu D, Su Z, Liu L, Zhou H, Cui H, Yang L. Rejuvenation of BMSCs senescence by pharmacological enhancement of TFEB-mediated autophagy alleviates aged-related bone loss and extends lifespan in middle aged mice. Bone Res. 2024 Aug 21;12:45. View Source
• [2] Luo Z, Wei W, Qiu D, Su Z, Liu L, Zhou H, Cui H, Yang L. Rejuvenation of BMSCs senescence by pharmacological enhancement of TFEB-mediated autophagy alleviates aged-related bone loss and extends lifespan in middle aged mice. Bone Res. 2024 Aug 21;12:45. View Source
• [3] Luo Z, Wei W, Qiu D, Su Z, Liu L, Zhou H, Cui H, Yang L. Rejuvenation of BMSCs senescence by pharmacological enhancement of TFEB-mediated autophagy alleviates aged-related bone loss and extends lifespan in middle aged mice. Bone Res. 2024 Aug 21;12:45. View Source